Cas no 7028-79-7 (3-(4-Methylsulfonylbenzoyl)propionic Acid)
7028-79-7 structure
Product Name:3-(4-Methylsulfonylbenzoyl)propionic Acid
CAS No:7028-79-7
MF:C11H12O5S
MW:256.274982452393
MDL:MFCD00082738
CID:85819
PubChem ID:603015
Update Time:2025-04-18
3-(4-Methylsulfonylbenzoyl)propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methanesulphonylbenzoyl)propionic acid
- 3-(4-Methylsulphonylbenzoyl)propionic acid
- 3-(4-Methylsulfonylbenzoyl)propionic acid
- 4-(4-methylsulfonylphenyl)-4-oxobutanoic acid
- CS-0319540
- 3-(4-(Methylsulfonyl)benzoyl)propionic acid
- 4-[4-(Methylsulfonyl)phenyl]-4-oxobutanoic acid #
- AS-67008
- A914665
- FT-0613681
- MFCD00082738
- 4-(4-methanesulfonylphenyl)-4-oxobutanoic acid
- 4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid
- 4-[4-(Methanesulfonyl)phenyl]-4-oxobutanoic acid
- 3-[4-Methylsulphonylbenzoyl]propionic acid
- LOIRMIGGBFNYOZ-UHFFFAOYSA-N
- 5-Bromo-6-azaindole-2-carboxylicacidethylester
- AKOS015852580
- DTXSID30345254
- SCHEMBL6803554
- 4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoicacid
- 7028-79-7
- 3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID
- DB-021673
- 3-(4-Methylsulfonylbenzoyl)propionic Acid
-
- MDL： MFCD00082738
- Inchi： 1S/C11H12O5S/c1-17(15,16)9-4-2-8(3-5-9)10(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
- InChI Key： LOIRMIGGBFNYOZ-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C(CCC(=O)O)=O)(=O)=O
- BRN： 2134110
Computed Properties
- Exact Mass: 256.04100
- Monoisotopic Mass: 256.040544
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 96.9
Experimental Properties
- Color/Form: Not available
- Density: 1.346
- Melting Point: 168-172°C
- Boiling Point: 541.5°C at 760 mmHg
- Flash Point: 281.3°C
- Refractive Index: 1.548
- PSA: 96.89000
- LogP: 2.21840
- Solubility: Not available
3-(4-Methylsulfonylbenzoyl)propionic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Methylsulfonylbenzoyl)propionic Acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-(4-Methylsulfonylbenzoyl)propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339290-50mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339290-100mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M339290-500mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 500mg |
$ 115.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D766346-100mg |
3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID |
7028-79-7 | 95% | 100mg |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | D766346-1g |
3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID |
7028-79-7 | 95% | 1g |
$605 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12750-1g |
3-(4-Methylsulfonylbenzoyl)propionic acid, 98% |
7028-79-7 | 98% | 1g |
￥1614.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12750-5g |
3-(4-Methylsulfonylbenzoyl)propionic acid, 98% |
7028-79-7 | 98% | 5g |
￥6270.00 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390210-250mg |
4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid |
7028-79-7 | 97% | 250mg |
￥720.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390210-1g |
4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid |
7028-79-7 | 97% | 1g |
￥1800.00 | 2024-05-03 |
3-(4-Methylsulfonylbenzoyl)propionic Acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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